Cas no 75861-31-3 (2-Amino-4,5-bis(thiophen-2-yl)furan-3-carbonitrile)

• Product Name: 2-Amino-4,5-bis(thiophen-2-yl)furan-3-carbonitrile
• CAS No: 75861-31-3
• MF: C₁₃H₈N₂OS₂
• MW: 272.345419883728
• CID: 568104
• PubChem ID: 2392339
• Update Time: 2025-06-14

2-Amino-4,5-bis(thiophen-2-yl)furan-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Furancarbonitrile,2-amino-4,5-di-2-thienyl-
• 2-AMINO-4,5-DI-THIOPHEN-2-YL-FURAN-3-CARBONITRILE
• 2-amino-4,5-dithiophen-2-ylfuran-3-carbonitrile
• 2-Amino-3-cyano-4,5-bis-(2-thienyl)-furan
• 2-amino-3-cyano-4,5-di(2-thienyl)furane
• AC1M66PZ
• AC1Q50ME
• AC1Q50MF
• AG-H-02479
• CTK5E2104
• T0514-5191
• SR-01000040092-1
• Z56891318
• HMS2285F18
• EN300-02944
• CHEMBL1343536
• 2-amino-4,5-bis(thiophen-2-yl)furan-3-carbonitrile
• MLS000096525
• 75861-31-3
• C13H8N2OS2
• DTXSID60368436
• HMS1722B05
• AKOS000115742
• CS-0219058
• SR-01000040092
• SMR000062384
• 2-amino-4,5-di(thiophen-2-yl)furan-3-carbonitrile
• 2-Amino-4,5-bis(thiophen-2-yl)furan-3-carbonitrile

• MDL： MFCD03966895
• Inchi： 1S/C13H8N2OS2/c14-7-8-11(9-3-1-5-17-9)12(16-13(8)15)10-4-2-6-18-10/h1-6H,15H2
• InChI Key： OXIDBDVBRGDPNQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C#N)=C(N)OC=1C1=CC=CS1

Computed Properties

• Exact Mass: 272.00794
• Monoisotopic Mass: 272.007804
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119
• XLogP3: 3.6

Experimental Properties

• Density: 1.46
• Boiling Point: 450.3°C at 760 mmHg
• Flash Point: 226.1°C
• Refractive Index: 1.718
• PSA: 62.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Amino-4,5-bis(thiophen-2-yl)furan-3-carbonitrile

Recent Advances in the Study of 2-Amino-4,5-bis(thiophen-2-yl)furan-3-carbonitrile (CAS: 75861-31-3)

2-Amino-4,5-bis(thiophen-2-yl)furan-3-carbonitrile (CAS: 75861-31-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

The compound's structure, featuring a furan core substituted with thiophene rings and an amino-carbonitrile group, makes it a promising scaffold for the design of novel bioactive molecules. Researchers have investigated its role as a building block in the synthesis of more complex heterocyclic systems, which are often associated with diverse pharmacological activities. Recent synthetic methodologies have focused on optimizing the yield and purity of 2-Amino-4,5-bis(thiophen-2-yl)furan-3-carbonitrile, with an emphasis on green chemistry approaches to reduce environmental impact.

In terms of biological activity, preliminary studies have highlighted the compound's potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of protein kinases, which are critical targets in cancer therapy. The compound's ability to interact with multiple biological targets suggests its utility in polypharmacology, where a single molecule can address complex disease mechanisms.

Further investigations into the pharmacokinetic properties of 2-Amino-4,5-bis(thiophen-2-yl)furan-3-carbonitrile have revealed challenges related to its solubility and bioavailability. Researchers are exploring formulation strategies, such as nanoparticle encapsulation and prodrug design, to enhance its delivery and therapeutic efficacy. These advancements are crucial for translating the compound's in vitro activity into clinically viable treatments.

The safety profile of 2-Amino-4,5-bis(thiophen-2-yl)furan-3-carbonitrile has also been a focus of recent research. Toxicological studies in animal models have provided preliminary data on its tolerability and potential side effects. While the compound exhibits low acute toxicity, long-term exposure studies are needed to fully assess its safety for human use. These findings underscore the importance of continued research to address gaps in our understanding of its pharmacological and toxicological properties.

In conclusion, 2-Amino-4,5-bis(thiophen-2-yl)furan-3-carbonitrile (CAS: 75861-31-3) represents a promising candidate for further development in the pharmaceutical industry. Its versatile chemical structure and broad biological activity make it a valuable tool for drug discovery. Future research should focus on optimizing its synthesis, improving its pharmacokinetic profile, and expanding its therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians will be essential to unlock the full potential of this compound.